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Compound of Interest

Compound Name: Cyanazine

Cat. No.: B135985

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling
of a Cyanazine stock solution for research applications. Cyanazine is a triazine-class herbicide
that functions by inhibiting photosynthesis.[1][2][3] Accurate preparation of stock solutions is
critical for ensuring experimental reproducibility and validity.

Chemical Properties of Cyanazine

A summary of the key chemical and physical properties of Cyanazine is presented below. This
data is essential for accurate calculations and safe handling.
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Property Value References

Molecular Formula CoH13CINs [11[4]15]16]

Molecular Weight 240.70 g/mol (116171181
White to colorless crystalline

Appearance ] [1121141171
solid

Melting Point 167 - 169 °C [L110719]

Solubility (at 25 °C)

Water ~170 mg/L (11041071
DMSO 80 mg/mL (332 mM) [8]
Ethanol ~45 mg/mL [4][10]
Chloroform ~210 mg/mL [4]

Safety, Handling, and Disposal

Warning: Cyanazine is moderately toxic, harmful if swallowed, and is classified as a possible
human carcinogen and teratogen.[4][7][9][11] It is also very toxic to aquatic life with long-lasting
effects.[12][13]

o Engineering Controls: All work with solid Cyanazine and its concentrated solutions must be
performed in a certified chemical fume hood.

o Personal Protective Equipment (PPE):
o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Use safety glasses with side shields or chemical goggles.
o Body Protection: Wear a lab coat.

o Handling: Avoid creating dust when handling the solid form.[11] Do not eat, drink, or smoke
in the work area.[9][12] Wash hands thoroughly after handling.[9]
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» Disposal: Dispose of Cyanazine waste and contaminated materials as hazardous chemical
waste in accordance with local, regional, and national regulations.[12][13] Avoid release to
the environment.[12][13]

Experimental Workflow Diagram

The following diagram illustrates the workflow for the preparation of the Cyanazine stock

solution.
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Preparation Phase

1. Adhere to Safety Precautions
(Fume Hood, PPE)

'

2. Weigh Cyanazine Powder

'

3. Add Anhydrous DMSO

'

4. Dissolve Completely
(Vortex / Sonicate)

Storage Phase
y

5. Aliquot into Cryovials

'

6. Label with Name, Concentration, Date

'

7. Store Appropriately

100 mM Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for Cyanazine stock solution preparation and storage.
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Protocol: Preparation of 100 mM Cyanazine Stock
Solution

This protocol describes the preparation of a 100 mM stock solution in dimethyl sulfoxide
(DMSO). This concentration is well below the solubility limit of Cyanazine in DMSO.[8]

Materials:

e Cyanazine (solid, 298% purity)

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials for storage
e Analytical balance

e Spatula

» Appropriate volumetric flasks and pipettes

o Vortex mixer

e Sonicator (optional)

Procedure:

o Calculation: Determine the mass of Cyanazine required. To prepare 10 mL of a 100 mM
solution:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.1 mol/L x 0.010 L x 240.70 g/mol = 0.2407 g
o Mass (mg) = 240.7 mg

e Weighing: In a chemical fume hood, accurately weigh 240.7 mg of Cyanazine powder and
place it into a suitable container (e.g., a 15 mL conical tube or a small glass beaker).
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¢ Dissolution:

Add approximately 8 mL of anhydrous DMSO to the container with the Cyanazine powder.

(¢]

[¢]

Cap the container securely and vortex vigorously until the solid is fully dissolved.

If dissolution is slow, sonicate the solution in a water bath for 5-10 minutes.[8][14] Gentle

[¢]

warming can also be applied if necessary.

[e]

Visually inspect the solution to ensure no solid particles remain. The solution should be
clear.

e Final Volume: Carefully add DMSO to bring the final volume to 10.0 mL. Mix thoroughly by
inversion or gentle vortexing to ensure homogeneity.

 Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots (e.g., 100 pL or 500 pL) in
sterile, light-protecting microcentrifuge tubes or amber vials. This prevents degradation
from repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name ("Cyanazine"), concentration (100
mM), solvent (DMSO), and preparation date.

Storage and Stability
Proper storage is crucial to maintain the integrity of the Cyanazine stock solution.
¢ Short-Term Storage (< 1 month): Store aliquots at -20°C, protected from light.[14]

e Long-Term Storage (< 6 months): For maximum stability, store aliquots at -80°C, protected
from light.[14]

» Stability: Cyanazine is stable to heat and UV light but can be hydrolyzed by strong acids and
bases.[1][4][11] Avoid repeated freeze-thaw cycles. When ready to use, thaw an aliquot at
room temperature and mix well before diluting to the final working concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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